Cas no 2228989-43-1 (2-ethoxy-6-2-methyl-2-(methylamino)propylphenol)

• Product Name: 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol
• CAS No: 2228989-43-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5929864
• PubChem ID: 165976424
• Update Time: 2025-06-10

2-ethoxy-6-2-methyl-2-(methylamino)propylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol
• 2-ethoxy-6-[2-methyl-2-(methylamino)propyl]phenol
• 2228989-43-1
• EN300-1822228

• Inchi： 1S/C13H21NO2/c1-5-16-11-8-6-7-10(12(11)15)9-13(2,3)14-4/h6-8,14-15H,5,9H2,1-4H3
• InChI Key： FLLIUBHGWAVJCF-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC(C)(C)NC)OCC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol

Introduction to 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol (CAS No: 2228989-43-1)

2-ethoxy-6-2-methyl-2-(methylamino)propylphenol, identified by the Chemical Abstracts Service Number (CAS No) 2228989-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its phenolic structure and functional groups, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of an ethoxy group, a secondary amine, and an isobutyl side chain attached to the aromatic ring imparts distinct reactivity and solubility characteristics, which are critical for its potential utilization in synthetic pathways.

The structure of 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol is meticulously designed to facilitate interactions with biological targets, making it a valuable intermediate in medicinal chemistry. The compound's phenolic moiety is particularly noteworthy, as phenols are well-documented for their antioxidant and anti-inflammatory properties. These attributes have spurred extensive research into phenolic derivatives as potential pharmacophores in drug discovery. The specific arrangement of the ethoxy and amine substituents enhances its ability to engage with biological systems, offering a scaffold for further derivatization to achieve desired pharmacological effects.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The CAS No 2228989-43-1 compound stands out due to its structural complexity and the potential for fine-tuning its properties through chemical modification. Researchers have been exploring its utility as a precursor in synthesizing more complex molecules that can interact with enzymes and receptors at the molecular level. This has led to several innovative approaches in drug design, leveraging the compound's inherent flexibility and reactivity.

One of the most compelling aspects of 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol is its role in the development of targeted therapies. The compound's ability to selectively interact with specific biological targets without eliciting off-target effects is highly desirable in modern medicine. This selectivity is often achieved by optimizing the substitution pattern on the aromatic ring, which can influence binding affinity and metabolic stability. The ethoxy group, in particular, has been shown to enhance solubility while maintaining bioactivity, making it an attractive feature for pharmaceutical applications.

The synthesis of 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical-grade materials. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in constructing the complex framework of this compound. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the compound's synthetic feasibility for large-scale production.

Recent studies have begun to explore the pharmacological potential of CAS No 2228989-43-1 compounds like 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease progression. For instance, its phenolic structure could interfere with redox-sensitive signaling pathways, which are often dysregulated in pathological conditions. Additionally, the secondary amine functionality provides a site for further derivatization to enhance binding interactions with protein targets. These discoveries have opened up new avenues for therapeutic intervention.

The chemical properties of 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol are also of interest from an agrochemical perspective. Phenolic compounds are known for their antimicrobial and anti-inflammatory properties, making them suitable candidates for developing novel pesticides and crop protectants. By leveraging the structural features of this compound, researchers aim to create derivatives that can effectively combat pests while minimizing environmental impact. This dual application—pharmaceuticals and agrochemicals—underscores the versatility of this chemical entity.

In conclusion, 2-ethoxy-6-2-methyl-2-(methylamino)propylphenol (CAS No: 2228989-43-1) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features offer numerous opportunities for developing innovative therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges. The ongoing exploration of its pharmacological potential underscores its value as a cornerstone molecule in modern chemistry.